An In-depth Technical Guide on the Mechanism of Action of Caii-IN-1 on Carbonic Anhydrase II
An In-depth Technical Guide on the Mechanism of Action of Caii-IN-1 on Carbonic Anhydrase II
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the mechanism of action of Caii-IN-1, a thiosemicarbazide derivative, on its target enzyme, carbonic anhydrase II (CA-II). This document collates available quantitative data, details experimental protocols for key assays, and presents visual diagrams to elucidate signaling pathways and experimental workflows.
Quantitative Data Summary
Caii-IN-1 (also referred to as compound 3n ) is a potent inhibitor of bovine carbonic anhydrase II (bCA-II). The following table summarizes the inhibitory activity of Caii-IN-1 and other notable derivatives from the same study, with acetazolamide included as a standard for comparison.
| Compound | Structure | IC50 (µM) against bCA-II |
| Caii-IN-1 (3n) | 4-((E)-3-((E)-4-(dimethylamino)benzylidene)hydrazono)methyl)-N-(4-fluorophenyl)benzenesulfonamide | 10.3 ± 0.62 [1] |
| Compound 3g | 4-((E)-3-((E)-4-(dimethylamino)benzylidene)hydrazono)methyl)-N-(4-bromophenyl)benzenesulfonamide | 12.1 ± 1.01[1][2] |
| Compound 3h | 4-((E)-3-((E)-4-(dimethylamino)benzylidene)hydrazono)methyl)-N-(4-chlorophenyl)benzenesulfonamide | 13.4 ± 0.52[1] |
| Acetazolamide | N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide | Standard Inhibitor |
Mechanism of Action
Caii-IN-1 acts as an inhibitor of carbonic anhydrase II by directly interacting with the enzyme's active site. The proposed mechanism, supported by molecular docking studies, involves a specific ionic interaction with the catalytic zinc ion (Zn²⁺) that is essential for the enzyme's activity.[1][2]
The core of carbonic anhydrase II's catalytic activity is the zinc-bound hydroxide ion, which acts as a powerful nucleophile to attack carbon dioxide. Caii-IN-1, through its thiosemicarbazone moiety, is believed to coordinate with this zinc ion, thereby displacing the catalytically crucial water/hydroxide molecule. This binding event prevents the enzyme from converting its substrate, leading to inhibition of its catalytic function. The interaction is further stabilized by hydrogen bonding and hydrophobic interactions with amino acid residues within the active site pocket.
Experimental Protocols
In Vitro Carbonic Anhydrase II Inhibition Assay
This protocol is a generalized procedure based on the spectrophotometric method referenced in the primary literature for Caii-IN-1.[1][3]
Objective: To determine the in vitro inhibitory activity (IC50) of a test compound against carbonic anhydrase II.
Principle: The assay measures the esterase activity of CA-II using p-nitrophenyl acetate (p-NPA) as a substrate. The enzymatic hydrolysis of p-NPA produces p-nitrophenolate, a yellow-colored product, which can be quantified by measuring the absorbance at 400 nm. The rate of this reaction is proportional to the CA-II activity.
Materials:
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Bovine Carbonic Anhydrase II (bCA-II)
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p-Nitrophenyl acetate (p-NPA)
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Tris-HCl buffer (e.g., 50 mM, pH 7.4)
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Test compound (Caii-IN-1)
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Acetazolamide (standard inhibitor)
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Dimethyl sulfoxide (DMSO)
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96-well microplate
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Microplate reader
Procedure:
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Preparation of Reagents:
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Prepare a stock solution of bCA-II in Tris-HCl buffer.
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Prepare a stock solution of p-NPA in a suitable solvent like acetonitrile.
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Prepare stock solutions of the test compound (Caii-IN-1) and acetazolamide in DMSO.
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Assay Protocol:
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In a 96-well plate, add the following to each well:
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Tris-HCl buffer
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A specific volume of the test compound solution at various concentrations (serial dilutions). For the control, add DMSO. For the standard, add acetazolamide solution.
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A specific volume of the bCA-II solution.
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-
Incubate the plate at room temperature for a predefined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.
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Initiate the reaction by adding the p-NPA substrate solution to each well.
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Immediately measure the absorbance at 400 nm in kinetic mode for a set duration (e.g., 30 minutes) at a constant temperature (e.g., 25°C).
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Data Analysis:
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Calculate the rate of reaction (slope of the absorbance vs. time curve) for each concentration of the inhibitor.
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Determine the percentage of inhibition for each concentration using the formula: % Inhibition = [(Rate_control - Rate_inhibitor) / Rate_control] * 100
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Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
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Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) from the dose-response curve using non-linear regression analysis.
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Isothermal Titration Calorimetry (ITC) - Generalized Protocol
Objective: To determine the thermodynamic parameters of binding between an inhibitor and carbonic anhydrase II.
Principle: ITC directly measures the heat released or absorbed during a biomolecular binding event. This allows for the determination of the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.
Materials:
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Purified Carbonic Anhydrase II
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Test compound (inhibitor)
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Dialysis buffer (e.g., PBS or Tris-HCl)
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Isothermal titration calorimeter
Procedure:
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Sample Preparation:
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Dialyze the purified CA-II extensively against the chosen buffer to ensure buffer matching.
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Dissolve the test compound in the final dialysis buffer. It is crucial that the buffer for the protein and the ligand are identical to minimize heats of dilution.
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Degas both the protein and ligand solutions immediately before the experiment.
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ITC Experiment:
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Load the CA-II solution into the sample cell of the calorimeter.
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Load the inhibitor solution into the injection syringe.
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Set the experimental parameters, including temperature, stirring speed, injection volume, and spacing between injections.
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Perform a series of injections of the inhibitor into the protein solution.
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Record the heat changes after each injection.
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-
Data Analysis:
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Integrate the raw ITC data (power vs. time) to obtain the heat change for each injection.
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Plot the heat change per mole of injectant against the molar ratio of ligand to protein.
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Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).
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Calculate the Gibbs free energy (ΔG) and entropy of binding (ΔS) using the following equations: ΔG = -RT * ln(Ka) (where Ka = 1/Kd) ΔG = ΔH - TΔS
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X-ray Crystallography - Generalized Protocol
Objective: To determine the three-dimensional structure of the carbonic anhydrase II-inhibitor complex.
Principle: X-ray crystallography provides high-resolution structural information about macromolecules. By obtaining a crystal of the protein-ligand complex and diffracting X-rays through it, the electron density map can be calculated, and the atomic structure can be modeled.
Materials:
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Highly purified and concentrated Carbonic Anhydrase II
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Test compound (inhibitor)
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Crystallization screens and reagents
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Cryoprotectant
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X-ray source (synchrotron or in-house) and detector
Procedure:
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Complex Formation and Crystallization:
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Incubate the purified CA-II with a molar excess of the inhibitor to ensure complex formation.
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Set up crystallization trials using various techniques (e.g., hanging drop, sitting drop) and a wide range of crystallization conditions (precipitants, buffers, salts, additives).
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Monitor the trials for crystal growth.
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Crystal Harvesting and Data Collection:
-
Carefully harvest the crystals from the crystallization drops.
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Soak the crystals in a cryoprotectant solution to prevent ice formation during freezing.
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Flash-cool the crystals in liquid nitrogen.
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Mount the frozen crystal on the goniometer of the X-ray beamline.
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Collect a complete set of X-ray diffraction data.
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-
Structure Determination and Refinement:
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Process the diffraction data (indexing, integration, and scaling).
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Solve the phase problem using molecular replacement with a known structure of CA-II as a search model.
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Build the atomic model of the protein-inhibitor complex into the electron density map.
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Refine the model against the experimental data to improve its quality and agreement with the diffraction data.
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-
Structural Analysis:
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Analyze the final structure to identify the specific interactions between the inhibitor and the active site residues of CA-II, including bond lengths, angles, and hydrogen bonding networks.
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Experimental Workflow Visualization
The following diagram illustrates the general workflow for the discovery and characterization of Caii-IN-1 as a carbonic anhydrase II inhibitor.
References
- 1. Bis-pharmacophore of cinnamaldehyde-clubbed thiosemicarbazones as potent carbonic anhydrase-II inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. Biochemical and in silico inhibition of bovine and human carbonic anhydrase-II by 1H-1,2,3-triazole analogs - PMC [pmc.ncbi.nlm.nih.gov]
